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Compound of Interest

Compound Name: 6-Amino-4-methyl-nicotinamide

CAS No.: 65169-39-3

Cat. No.: B3356131

Get Quote

Executive Summary & Chemical Profile[1][2][3]
This guide provides a technical safety and handling framework for 6-Amino-4-methyl-
nicotinamide, a specialized pyridine intermediate used in the synthesis of bioactive molecules,

including kinase and HDAC inhibitors.[1]

Critical Safety Note: While specific toxicological data for this methylated derivative is limited, its

structural homology to 6-Aminonicotinamide (6-AN)—a potent metabolic inhibitor and known

teratogen—mandates a high-containment handling protocol.[1] Researchers must apply the

Read-Across Principle, treating this compound as a potential Reproductive Toxin (Category 1B)

until proven otherwise.[1]

Chemical Identity Table[1][3]
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Property Detail

Chemical Name 6-Amino-4-methyl-nicotinamide

Synonyms
6-amino-4-methylpyridine-3-carboxamide; 2-

amino-4-methyl-5-carbamoylpyridine

CAS Number 65169-39-3

Molecular Formula C₇H₉N₃O

Molecular Weight 151.17 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol; Low solubility in

Water

Melting Point Estimated >200°C (Based on 6-AN analog data)

Hazard Identification & Mechanistic Toxicology[1][6]
The "Read-Across" Hazard Assessment
In the absence of compound-specific LD50 data, we utilize the Structural Activity Relationship

(SAR) with 6-Aminonicotinamide (CAS 329-89-5).[1]

Primary Hazard (Inferred):Reproductive Toxicity (H360).[1]

Mechanism:[1][2] The 6-amino-nicotinamide moiety mimics Nicotinamide (Vitamin B3),

forming an inactive analogue of NADP+ (6-amino-NADP+).[1] This inhibits 6-

phosphogluconate dehydrogenase (6-PGD) in the Pentose Phosphate Pathway.[1]

Consequence: Inhibition of 6-PGD disrupts ribose synthesis and NADPH production,

which is critical for DNA repair and biosynthesis in rapidly dividing cells (e.g., fetuses).[1]

Secondary Hazards:

Skin/Eye Irritation (H315, H319): Aminopyridines are basic and can cause local tissue

irritation.[1]
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STOT-SE (H335): Respiratory irritation upon dust inhalation.[1]

GHS Classification (Precautionary)
Hazard Class Category Hazard Statement

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child.[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[3][4][5]

Eye Damage/Irritation 2A
H319: Causes serious eye

irritation.[1][3][4]

STOT - Single Exposure 3
H335: May cause respiratory

irritation.[1][5]

Technical Handling Protocols
A. Engineering Controls (The First Line of Defense)
Do not handle this compound on an open bench. The potential for teratogenicity requires

isolation.[1]

Primary Containment: Use a certified Chemical Fume Hood or Glovebox.[1]

HEPA Filtration: Ensure exhaust is filtered if handling micronized powder.[1]

Static Control: Use anti-static weighing boats; pyridine derivatives can be electrostatically

charged.[1]

B. Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if outside a hood (not

recommended).[1]

Dermal: Double-gloving (Nitrile > 0.11mm).[1] Rationale: Small organic amides can permeate

thin latex.[1]

Ocular: Chemical safety goggles. Face shield if handling >5g quantities.[1]
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C. Storage & Stability Logic
Temperature: Store at 2–8°C.

Atmosphere: Hygroscopic potential.[1] Store under Argon or Nitrogen.[1]

Self-Validating Check:

Pass: Powder is white/off-white.[1][6]

Fail: Powder has turned yellow/brown (indicates oxidation of the amino group or hydrolysis

of the amide).

Emergency Response Logic
The following diagram outlines the critical decision-making pathway for accidental exposure or

spills, prioritizing containment of the potential reproductive toxin.
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INCIDENT DETECTED

Identify Incident Type

SOLID SPILL PERSONNEL EXPOSURE

1. Evacuate & Post Signage
(Radius: 5m) Determine Route

2. Don Full PPE
(Tyvek Suit + P100 Mask)

3. Wet Wipe Method
(Avoid Dust Generation)

4. Double Bag as
Hazardous Waste

SKIN CONTACT EYE CONTACT INHALATION

Wash w/ Soap+Water
(15 mins minimum)

Eye Wash Station
(15 mins - Hold Lids Open)

Move to Fresh Air
Support Respiration

SEEK MEDICAL ATTENTION
(Provide SDS & CAS 65169-39-3)

Click to download full resolution via product page

Caption: Decision logic for emergency response, emphasizing dust suppression and immediate

decontamination.
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Synthesis & Research Context
Mechanistic Role in Drug Discovery
6-Amino-4-methyl-nicotinamide serves as a critical scaffold in the development of Type I and

Type II Kinase Inhibitors.[1] The 3-carboxamide group acts as a hydrogen bond donor/acceptor

pair, often interacting with the "hinge region" of kinase ATP-binding pockets.[1]

Key Synthetic Pathway: Typically synthesized via the amidation of 6-Amino-4-methylnicotinic

acid (CAS 179555-11-4) or its methyl ester (CAS 179555-12-5).[1]

6-Amino-4-methylnicotinic Acid
(CAS 179555-11-4)

6-Amino-4-methyl-nicotinamide
(CAS 65169-39-3)

Amidation

Ammonia Source
(NH3 / HATU / DMF)

Click to download full resolution via product page

Caption: Simplified synthetic route from the carboxylic acid precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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